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Compound of Interest

4-Acetamidobenzenesulfonyl
Compound Name: ]
azide

Cat. No.: B155343

An In-depth Technical Guide to 4-Acetamidobenzenesulfonyl Azide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Acetamidobenzenesulfonyl
azide (p-ABSA), a versatile reagent in organic synthesis. It is intended for researchers,
scientists, and professionals in the field of drug development. This document details the
compound's chemical and physical properties, applications, safety information, and a
representative experimental protocol.

Core Data Presentation

4-Acetamidobenzenesulfonyl azide is a key intermediate and reagent used in a variety of
chemical transformations, particularly in the introduction of the azide functional group and in
diazo transfer reactions.[1][2] Its properties are summarized below.
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Property Value References
Molecular Weight 240.24 g/mol [31141[5]
Molecular Formula CsHsN4Os3S 31615171
CAS Number 2158-14-7 [31[51[7]
Appearance Beige solid [7]
Melting Point 107-111 °C [3][8]
Solubility Insoluble in water; Soluble in BIAIE]
DMSO

Diazo transfer agent, Click
Primary Applications chemistry reagent, Synthesis [111219]

of pharmaceuticals

Key Applications in Research and Development

4-Acetamidobenzenesulfonyl azide is a valuable tool in organic synthesis with several
important applications:

o Diazo Transfer Reactions: It is widely used to introduce a diazo group to active methylene
compounds.[2] The resulting a-diazoketones are crucial intermediates for various synthetic
transformations, including Wolff rearrangements and cyclopropanations.[2]

e Click Chemistry: As an azide-containing compound, it is a key participant in click chemistry
reactions, which are prized for their efficiency and biocompatibility in creating new molecules.

[1]°]

o Synthesis of Bioactive Molecules: This reagent is employed in the synthesis of complex
molecules, including potential antitumor agents and non-peptidic NK3 receptor antagonists.
[5] It serves as a building block in the development of novel pharmaceutical agents.[1][9]

Hydroazidation Catalyst: It can act as a catalyst for the preparation of organoazides.[3][5]

Experimental Protocol: Diazo Transfer Reaction
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The following is a representative protocol for a diazo transfer reaction using 4-
Acetamidobenzenesulfonyl azide to synthesize an a-diazocarbonyl intermediate. This type of
reaction is fundamental in medicinal chemistry for the construction of complex molecular
scaffolds.

Objective: To synthesize an a-diazocarbonyl compound from a (3-keto ester using 4-
Acetamidobenzenesulfonyl azide.

Materials:

o [-keto ester (e.g., Ethyl 2-oxocyclopentanecarboxylate)
e 4-Acetamidobenzenesulfonyl azide (p-ABSA)

o Triethylamine (TEA)

o Acetonitrile (CHsCN)

o Ethyl acetate (EtOAC)

o Saturated aqueous ammonium chloride (NH4Cl) solution
o Water (H20)

e Anhydrous sodium sulfate (Na2S0a4)

« Silica gel for column chromatography

Procedure:

o Dissolve the starting (-keto ester (1.0 eq) in acetonitrile in a round-bottom flask equipped
with a magnetic stir bar.

e Add triethylamine (1.1 eq) to the solution at room temperature.

e Add 4-Acetamidobenzenesulfonyl azide (1.1 eq) portion-wise to the stirred solution. A
clear solution should initially be obtained.
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 Stir the reaction mixture at room temperature. The reaction progress can be monitored by
Thin Layer Chromatography (TLC). A precipitate of 4-acetamidobenzenesulfonamide may
form as the reaction proceeds.

 After the starting material is consumed (typically after several hours), filter off the
sulfonamide byproduct.

 Dilute the filtrate with ethyl ether or ethyl acetate.
e Wash the organic solution with saturated aqueous NHa4Cl solution, followed by water.

e Dry the organic layer over anhydrous Na2SOa, filter, and concentrate the solvent under
reduced pressure.

o Purify the crude product by silica gel column chromatography to yield the desired a-
diazocarbonyl compound.

Safety and Handling

4-Acetamidobenzenesulfonyl azide is a hazardous substance and should be handled with
appropriate safety precautions.

Hazards: Causes skin and serious eye irritation.[7][10] May cause respiratory irritation.[7][10]
[11] Azide compounds can be potentially explosive, especially with heat or shock.

o Personal Protective Equipment (PPE): Wear protective gloves, safety glasses, and a lab
coat.[10][11] Use a dust mask or work in a well-ventilated fume hood to avoid inhalation.[10]
[11]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5][11]

 Incompatibilities: Avoid contact with strong oxidizing agents.[5][11]

Visualization of Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis of an N-
sulfonylamide, a reaction where 4-acetamidobenzenesulfonyl azide can be a key reagent.
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Generalized Workflow for N-Sulfonylamide Synthesis
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Caption: Workflow for copper-catalyzed N-sulfonylamide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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